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An In-depth Technical Guide on the Solubility of Strontium Permanganate Trihydrate in

Organic Solvents

Abstract
The solubility of an active pharmaceutical ingredient (API) or chemical reagent is a critical

parameter in process chemistry, formulation development, and analytical sciences. Strontium
permanganate trihydrate, Sr(MnO₄)₂·3H₂O, is a strong oxidizing agent with potential

applications where a water-soluble, high-valent manganese species is required. However, its

utility in organic synthesis and other non-aqueous systems is contingent upon its solubility and

stability in organic solvents. This technical guide provides a comprehensive overview of the

known solubility characteristics of strontium permanganate trihydrate, addresses the

significant lack of quantitative data in the public domain, and furnishes detailed experimental

protocols for its determination.

Introduction and Physicochemical Properties
Strontium permanganate trihydrate is an inorganic compound that presents as purple cubic

crystals[1]. As a permanganate salt, it is a powerful oxidizing agent. The presence of three

water molecules in its hydrated form (trihydrate) influences its physical properties, including its

solubility profile.

Table 1: Physicochemical Properties of Strontium Permanganate Trihydrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b577955?utm_src=pdf-interest
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=5288
https://www.benchchem.com/product/b577955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula Sr(MnO₄)₂·3H₂O [1]

Molar Mass 379.54 g/mol [1][2][3]

Appearance Purple cubic crystals [1]

Decomposition Temp. 175°C [1]

CAS Number 14446-13-0 [2][4]

Solubility Profile of Strontium Permanganate
Trihydrate
Quantitative solubility data for strontium permanganate trihydrate in organic solvents is

exceptionally scarce in scientific literature. The available information is primarily qualitative.

Table 2: Known Solubility Data for Strontium Permanganate Trihydrate

Solvent Type
Solubility (
g/100 g)

Temperatur
e (°C)

Notes Reference

Water Aqueous 2.5 0 - [1]

Ethanol
Organic

(Protic)
Not Soluble Not Specified - [5]

Diethyl Ether
Organic

(Ethereal)
Decomposes Not Specified

Reacts with

the solvent.
[5]

Chloroform
Organic

(Chlorinated)
Decomposes Not Specified

Reacts with

the solvent.
[5]

Comparative Solubility: Potassium Permanganate
as an Analog
Due to the limited data on the strontium salt, it is informative to review the solubility of the more

extensively studied potassium permanganate (KMnO₄). While not a direct substitute, its
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behavior can suggest suitable solvent classes for initial screening. KMnO₄ is known to be

soluble in several polar organic solvents but decomposes in others, such as alcohol[6]. Phase-

transfer catalysts, like quaternary ammonium salts or crown ethers, can be used to solubilize

permanganate salts in nonpolar organic solvents[6][7].

Table 3: Solubility of Potassium Permanganate in Various Solvents

Solvent Type Solubility Notes Reference

Acetone Organic (Ketone) Soluble - [6][8]

Methanol Organic (Protic) Soluble - [6][8]

Acetic Acid Organic (Acid) Soluble - [8]

Pyridine
Organic

(Heterocyclic)
Soluble - [8]

Benzonitrile Organic (Nitrile) Soluble - [6][8]

Methylene

Chloride

Organic

(Chlorinated)

Sparingly

Soluble

Solubility can be

enhanced with

phase-transfer

catalysts.

[9]

Alkanes

(Hexane, etc.)

Organic

(Nonpolar)
Insoluble - [9]

Experimental Protocol for Solubility Determination
A standardized and rigorous protocol is essential for generating reliable solubility data. The

following methodology is a synthesis of established techniques for determining the solubility of

inorganic salts[10][11][12].

General Workflow
The overall process involves creating a saturated solution, allowing it to reach equilibrium,

separating the undissolved solid, and quantifying the concentration of the dissolved salt in the

supernatant.
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Preparation

Equilibration

Separation

Quantification

Add excess Sr(MnO₄)₂·3H₂O
to the test solvent

Seal the vessel to
prevent evaporation

Agitate at a constant
temperature (e.g., 25°C)

for a set time (e.g., 24-48h)

Allow suspension to
settle post-agitation

Withdraw a clear aliquot
of the supernatant

Filter the aliquot (e.g., 0.22 µm
PTFE syringe filter)

Dilute the filtrate
to a known volume

Analyze concentration via
Spectrophotometry or Titration

Calculate solubility
(e.g., in g/100 mL)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Influencing Factors

Sr(MnO₄)₂·3H₂O
(Solute Properties)

Polarity Match
('Like Dissolves Like')

Chemical Reactivity

Organic Solvent
(Solvent Properties)

Hydrogen Bonding
Capacity

Solubility Outcome

Temperature

Decomposition
(No true solubility)

Reactants Products

Sr(MnO₄)₂·3H₂O
(Oxidizing Agent)

Chemical Reaction
(Redox Process)

Reactive Organic Solvent
(e.g., Ethanol, Diethyl Ether)

Manganese Dioxide (MnO₂)
(Brown Precipitate)

Oxidized Solvent Products
(e.g., Acetaldehyde, Peroxides)

Strontium Salt / Hydroxide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

